N1-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-N2-(thiophen-2-ylmethyl)oxalamide

• IUPAC Name: N'-[2-hydroxy-2-(4-phenylphenyl)propyl]-N-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C22H22N2O3S/c1-22(27,15-24-21(26)20(25)23-14-19-8-5-13-28-19)18-11-9-17(10-12-18)16-6-3-2-4-7-16/h2-13,27H,14-15H2,1H3,(H,23,25)(H,24,26)
• InChI Key: LHAYILMEGQOUJR-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C(=O)NCC1=CC=CS1)(C2=CC=C(C=C2)C3=CC=CC=C3)O
• Molecular Formula: C22H22N2O3S
• Molecular Weight: 394.5 g/mol

Description

The compound “N1-(2-([1,1’-biphenyl]-4-yl)-2-hydroxypropyl)-N2-(thiophen-2-ylmethyl)oxalamide” is an oxalamide derivative with a biphenyl group and a thiophene group attached to it. Oxalamides are a class of compounds that contain a C2O2N2 ring, and they are known for their wide range of biological activities. The presence of the biphenyl and thiophene groups could potentially influence the properties and reactivity of the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of the atoms and the bonds between them. The presence of the biphenyl and thiophene groups could potentially influence the overall shape and electronic distribution of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in it. The oxalamide core could potentially undergo a variety of reactions, including hydrolysis, reduction, and various substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure and the functional groups present in it.

Scientific Research Applications

Catalytic Applications

N1-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-N2-(thiophen-2-ylmethyl)oxalamide demonstrates significant potential in catalytic applications. For instance, Cu2O/N,N'-bis(thiophen-2-ylmethyl)oxalamide is identified as an effective catalyst system for Goldberg amidation, particularly with less reactive (hetero)aryl chlorides. This catalyst system has been applied to a variety of functionalized (hetero)aryl chlorides and a wide range of aromatic and aliphatic primary amides, achieving good to excellent yields. It's notable for enabling arylation of lactams and oxazolidinones, and for facilitating intramolecular cross-coupling products (Subhadip De, Junli Yin, & D. Ma, 2017).

Synthesis Methodologies

The compound is also relevant in novel synthesis methods. For example, a synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides was developed, showcasing the compound's utility in producing both anthranilic acid derivatives and oxalamides (V. Mamedov et al., 2016).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being used as a drug, its mechanism of action would involve interacting with a specific target in the body to produce a therapeutic effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Proper safety precautions should always be taken when handling chemical compounds.

Future Directions

The future directions for research on this compound could involve further studies to better understand its properties and potential applications. This could include exploring its potential uses in various fields, such as medicine, materials science, or chemical synthesis.